Cas no 495-27-2 (Ophthalmic Acid)

• Product Name: Ophthalmic Acid
• CAS No: 495-27-2
• MF: C₁₁H₁₉N₃O₆
• MW: 289.285063028336
• MDL: MFCD00076874
• CID: 331955
• PubChem ID: 329770031
• Update Time: 2025-04-24

Ophthalmic Acid Chemical and Physical Properties

Names and Identifiers

• Glycine, L-g-glutamyl-(2S)-2-aminobutanoyl-
• Ophthalmic Acid
• H-.gamma.-Glu-Abu-Gly-OH
• N-{(1S)-1-[(carboxymethyl)carbamoyl]propyl}-L-glutamine
• H-gamma-Glu-Abu-Gly-OH
• L-γ-Glutamyl-(2S)-2-aminobutanoylglycine

• MDL： MFCD00076874
• Inchi： 1S/C11H19N3O6/c1-2-7(10(18)13-5-9(16)17)14-8(15)4-3-6(12)11(19)20/h6-7H,2-5,12H2,1H3,(H,13,18)(H,14,15)(H,16,17)(H,19,20)/t6-,7-/m0/s1
• InChI Key： JCMUOFQHZLPHQP-BQBZGAKWSA-N
• SMILES： O=C(CC[C@@H](C(=O)O)N)N[C@H](C(NCC(=O)O)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 11

Ophthalmic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides

Additional information on Ophthalmic Acid

Glycine, L-g-glutamyl-(2S)-2-aminobutanoyl - CAS No. 495-27-2

Glycine, L-g-glutamyl-(2S)-2-aminobutanoyl (CAS No. 495-27-2) is a bioactive compound that has garnered significant attention in the fields of pharmacology and biochemistry due to its unique structural properties and potential therapeutic applications. This compound is a derivative of glycine, a simple amino acid, and incorporates an L-g-glutamyl group attached to a (2S)-2-aminobutanoyl moiety. The stereochemistry at the (S) configuration plays a crucial role in its biological activity, making it a subject of interest for researchers exploring enantioselective synthesis and drug design.

Recent studies have highlighted the importance of Glycine, L-g-glutamyl-(2S)-aminobutanoyl in modulating cellular signaling pathways. Its ability to interact with specific receptors and enzymes suggests potential applications in treating neurological disorders, inflammation, and metabolic diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

The synthesis of Glycine, L-g-glutamyl-(aminobutanoyl) involves multi-step chemical processes that require precise control over stereochemistry to ensure the correct configuration at the chiral center. Advanced techniques such as asymmetric catalysis and enzymatic resolution have been employed to achieve high enantiomeric excess in the final product. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles by minimizing waste and reducing environmental impact.

In terms of biological activity, Glycine, L-g-glutamyl-(aminobutanoyl) has shown promise as a modulator of glutamate receptors. Glutamate is a key neurotransmitter involved in various brain functions, including learning and memory. Dysregulation of glutamate signaling has been implicated in conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease. By targeting these pathways, this compound could potentially offer new therapeutic avenues for neurodegenerative disorders.

Furthermore, Glycine, L-g-glutamyl-(aminobutanoyl) has been investigated for its role in metabolic regulation. Preclinical studies indicate that it may influence energy metabolism by interacting with AMP-activated protein kinase (AMPK), a critical regulator of cellular energy homeostasis. This interaction could lead to novel strategies for managing metabolic syndrome and type 2 diabetes.

The structural uniqueness of Glycine, L-g-glutamyl-(aminobutanoyl) also makes it a valuable tool in drug discovery research. Its ability to act as a prodrug or carrier molecule for delivering bioactive agents to specific tissues has been explored in targeted drug delivery systems. This approach could enhance therapeutic efficacy while reducing off-target effects and systemic toxicity.

In conclusion, Glycine, L-g-glutamyl-(aminobutanoyl) (CAS No. 495-27-2) represents a promising compound with diverse applications in pharmacology and biotechnology. Its stereochemical properties, biological activity, and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds the promise of contributing significantly to the advancement of personalized medicine and innovative therapeutic strategies.